Cas no 57006-72-1 (1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(2-methoxyphenyl)-)

• Product Name: 1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(2-methoxyphenyl)-
• CAS No: 57006-72-1
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• CID: 346947
• PubChem ID: 13190837
• Update Time: 2025-04-19

1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(2-methoxyphenyl)-
• 1-(5-chloro-2-hydroxyphenyl)-3-(2-methoxyphenyl)propane-1,3-dione
• SCHEMBL10488664
• DTXSID00526038
• 57006-72-1

• Inchi： 1S/C16H13ClO4/c1-21-16-5-3-2-4-11(16)14(19)9-15(20)12-8-10(17)6-7-13(12)18/h2-8,18H,9H2,1H3
• InChI Key： KDVFSEXWKXLDJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(C1C=CC=CC=1OC)=O)=O)O

Computed Properties

• Exact Mass: 304.05029
• Monoisotopic Mass: 304.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6